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Compound of Interest

Compound Name: 2-Chlorooxazole
CAS No.: 95458-77-8
Cat. No.: B1317313
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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the date of this publication, a specific Safety Data Sheet (SDS) for 2-
Chlorooxazole (CAS 95458-77-8) is not readily available in public databases. The following
guidance is synthesized from the known hazards of the closely related compound, 2-
Chlorobenzoxazole, and established best practices for handling chlorinated heterocyclic
compounds. It is imperative to treat 2-Chlorooxazole as a substance with the potential for
significant health hazards and to conduct a thorough risk assessment before beginning any
work. This guide should supplement, not replace, your institution's formal safety protocols and

Chemical Hygiene Plan.
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Hazard Assessment of 2-Chlorooxazole: An
Evidence-Based Approach

2-Chlorooxazole is a heterocyclic organic compound utilized in organic synthesis and
medicinal chemistry.[1] While specific toxicity data is limited, the presence of a chlorinated
oxazole ring suggests a potential for reactivity and biological activity. Based on data for the
analogous compound 2-Chlorobenzoxazole, researchers should assume that 2-Chlorooxazole
is, at a minimum:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

A combustible liquid.

Therefore, a multi-faceted personal protective equipment (PPE) strategy is essential to mitigate
these risks. The core principle is to establish multiple barriers between the researcher and the
chemical, in line with the hierarchy of controls, where PPE is the final, critical line of defense.

Your Armor: Selecting the Right PPE for 2-
Chlorooxazole

The selection of appropriate PPE is not a one-size-fits-all approach. It depends on the scale of
the work, the potential for splashes or aerosolization, and the duration of exposure. The
following table provides a summary of recommended PPE for various laboratory tasks involving
2-Chlorooxazole.
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Eye and Face Protection: Your First Line of Defense

Given that 2-Chlorooxazole is expected to cause serious eye irritation, robust eye and face
protection is non-negotiable.

o Minimum Requirement: ANSI Z87.1-rated safety glasses with side shields for all work with 2-
Chlorooxazole.

o Elevated Risk: For tasks involving larger volumes, heating, or potential for splashing,
chemical splash goggles are required.

o Maximum Protection: A face shield worn over chemical splash goggles provides the highest
level of protection and is recommended for large-scale operations and spill response.

Hand Protection: A Two-Glove System for Chlorinated
Compounds

The selection of appropriate gloves is critical, as many common laboratory gloves offer poor
protection against chlorinated organic compounds.

o The Rationale for Double-Gloving: A two-layer glove system provides enhanced protection.
The outer glove provides the primary chemical barrier, while the inner glove offers protection
in case the outer glove is breached.

 Inner Glove: A standard nitrile examination glove is a suitable inner layer. Nitrile provides
good dexterity and a clear indication of tears or breaks.[2]
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e Outer Glove: For handling chlorinated solvents, Viton® or Polyvinyl Alcohol (PVA) gloves are
recommended.[3][4] Neoprene and butyl rubber may offer some protection but are generally
less effective against halogenated hydrocarbons.[2][3] Note: PVA gloves are degraded by
water; they should not be used in aqueous solutions.[5]

» Glove Usage Protocol:

[e]

Always inspect gloves for tears or punctures before use.

o Don the inner nitrile glove.

o Don the appropriate outer chemical-resistant glove.

o If a splash occurs, remove and replace both gloves immediately.
o Never wash or reuse disposable gloves.

o Remove gloves before touching common objects like doorknobs, phones, or keyboards.

Body Protection: Shielding Against Skin Contact

o Standard Laboratory Attire: A flame-resistant lab coat should be worn at all times in the
laboratory.

o Enhanced Protection: For procedures with a higher risk of splashes, a chemical-resistant
apron worn over the lab coat is recommended.

o Full Coverage: For large-scale work or spill cleanup, disposable chemical-resistant coveralls
are necessary to ensure full body protection.

Respiratory Protection: When Engineering Controls Are
Not Enough

All work with 2-Chlorooxazole should be conducted in a certified chemical fume hood to
minimize inhalation exposure. However, in certain situations, respiratory protection may be
required.
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« Emergency Situations: In the event of a large spill or a failure of engineering controls, an air-
purifying respirator with organic vapor cartridges or a self-contained breathing apparatus
(SCBA) may be necessary.

o Regulatory Compliance: The use of respirators is regulated by OSHA and requires a formal
respiratory protection program, including medical clearance and fit-testing.[6] Consult your
institution's Environmental Health and Safety (EHS) department for guidance.

Operational Plan: A Step-by-Step Guide to Safe
Handling

The following workflow outlines the key steps for safely handling 2-Chlorooxazole in a
laboratory setting.
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Caption: Workflow for Safe Handling of 2-Chlorooxazole.

Emergency Procedures: Responding to Spills and
EXxposures

Prompt and correct response to an emergency is critical to minimizing harm.

Spill Response
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The appropriate response to a spill depends on its size and location.
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Caption: Spill Response Decision Tree for 2-Chlorooxazole.

Personnel Exposure

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation develops or persists.

 Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan: Managing 2-Chlorooxazole Waste

As a chlorinated organic compound, 2-Chlorooxazole and any materials contaminated with it
must be disposed of as hazardous waste.
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Caption: Waste Disposal Pathway for 2-Chlorooxazole.

* Waste Segregation: All waste streams containing 2-Chlorooxazole must be kept separate
from other laboratory waste.

e Containerization:

o Liquid Waste: Collect in a designated, leak-proof container labeled "Halogenated Organic
Waste." The container should be made of a compatible material (e.g., glass or high-
density polyethylene).

o Solid Waste: Collect contaminated items such as gloves, absorbent pads, and pipette tips
in a clearly labeled, sealed plastic bag or container.

» Final Disposal: Do not dispose of any 2-Chlorooxazole waste down the drain or in the
regular trash. All waste must be disposed of through your institution's hazardous waste
management program.

By adhering to these rigorous PPE and handling protocols, researchers can effectively mitigate
the risks associated with 2-Chlorooxazole and maintain a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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